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Compound of Interest

Compound Name: 4'-Piperidinoacetophenone

Cat. No.: B085414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical characteristics of 4'-
Piperidinoacetophenone, a versatile building block in medicinal chemistry. It includes key

physicochemical data, detailed experimental protocols for its characterization, and a

representative synthetic workflow.

Core Physical Characteristics
4'-Piperidinoacetophenone is a key intermediate with applications in the synthesis of various

pharmacologically active compounds. A precise understanding of its physical properties is

crucial for its handling, reaction optimization, and quality control.

Data Presentation: Physical Properties
The quantitative physical data for 4'-Piperidinoacetophenone are summarized in the table

below for ease of reference.
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Property Value Source

Melting Point 85-87 °C (lit.) [1][2][3]

Appearance Off-white to light yellow solid [1]

Yellow flakes [1]

Molecular Formula C₁₃H₁₇NO [1][2]

Molecular Weight 203.28 g/mol [1][2]

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical research. The

following sections detail the standard methodologies for measuring the melting point and

describing the appearance of a solid compound like 4'-Piperidinoacetophenone.

Melting Point Determination
Principle: The melting point of a pure crystalline solid is a sharp, well-defined temperature at

which the substance transitions from a solid to a liquid state. Impurities typically depress and

broaden the melting point range.

Methodology: Capillary Method

Sample Preparation:

Ensure the 4'-Piperidinoacetophenone sample is completely dry and in a fine powdered

form to ensure efficient and uniform heat transfer.

If necessary, gently crush any coarse crystals using a mortar and pestle.

Capillary Tube Loading:

Take a thin-walled capillary tube sealed at one end.

Press the open end of the capillary tube into the powdered sample on a clean, dry surface.
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Gently tap the sealed end of the tube on a hard surface to pack the sample into the

bottom. The packed sample height should be approximately 1-2 mm.

Measurement:

Place the loaded capillary tube into a calibrated melting point apparatus (e.g., a Mel-Temp

or DigiMelt instrument).

For an unknown or to establish an approximate range, a rapid heating rate (e.g., 10-20

°C/min) can be used initially.

For a precise measurement, heat rapidly to about 15-20 °C below the expected melting

point.

Then, decrease the heating rate to approximately 1-2 °C/min to allow for thermal

equilibrium.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Record the temperature at which the last solid crystal melts (the end of the melting range).

For high accuracy, perform the measurement in triplicate and report the average range.

Description of Appearance
Principle: The visual appearance of a chemical compound, including its color and form, is a

basic but important qualitative characteristic used for identification and purity assessment.

Methodology: Visual Inspection

Sample Preparation:

Place a small, representative sample of 4'-Piperidinoacetophenone on a clean, white,

non-reactive surface, such as a watch glass or a piece of weighing paper.

Illumination:
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Observe the sample under consistent, diffuse, full-spectrum lighting (e.g., natural daylight

or a daylight-simulating lamp) to ensure accurate color perception.

Observation and Reporting:

Color: Describe the color of the sample. For 4'-Piperidinoacetophenone, this is typically

"off-white" to "light yellow".

Form: Describe the physical form of the solid. Common descriptors include crystalline,

powder, flakes, granules, or amorphous solid. For 4'-Piperidinoacetophenone, "solid" or

"flakes" are appropriate descriptions.[1]

Clarity/Opacity: Note if the solid is transparent, translucent, or opaque.

Homogeneity: Observe if the sample is uniform in color and texture.

Record all observations systematically.

Synthesis and Workflow Visualization
A common and efficient method for the synthesis of 4'-Piperidinoacetophenone is the

Buchwald-Hartwig amination. This palladium-catalyzed cross-coupling reaction forms the C-N

bond between an aryl halide and an amine.

Experimental Workflow: Buchwald-Hartwig Synthesis of
4'-Piperidinoacetophenone
The following diagram illustrates a typical experimental workflow for the synthesis of 4'-
Piperidinoacetophenone from 4'-bromoacetophenone and piperidine.
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Start: Assemble Reactants
- 4'-Bromoacetophenone

- Piperidine
- Palladium Catalyst (e.g., Pd₂(dba)₃)

- Ligand (e.g., XPhos)
- Base (e.g., NaOtBu)
- Anhydrous Toluene

Reaction Setup
- Add solids to an oven-dried Schlenk flask.

- Evacuate and backfill with inert gas (Argon).
- Add anhydrous toluene and reactants.

Heating and Reaction
- Heat the mixture (e.g., to 100 °C).

- Stir until starting material is consumed (monitor by TLC/LC-MS).

Work-up
- Cool to room temperature.

- Dilute with an organic solvent (e.g., Ethyl Acetate).
- Filter through Celite to remove catalyst residue.

Extraction & Purification
- Concentrate the filtrate under reduced pressure.

- Purify the crude product by column chromatography on silica gel.

Characterization
- Analyze the purified product (NMR, MS, etc.).

- Determine melting point and appearance.

Final Product:
4'-Piperidinoacetophenone

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4'-Piperidinoacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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